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Compound of Interest

Compound Name: 2-Ethyl-1-hexene

Cat. No.: B155198 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance on the safe handling

and disposal of 2-Ethyl-1-hexene, a colorless, flammable liquid utilized in various organic

synthesis processes.[1][2] Adherence to these protocols is critical to mitigate risks and ensure a

safe laboratory environment.

Physicochemical and Hazard Data
Understanding the properties of 2-Ethyl-1-hexene is the first step toward safe handling. The

following table summarizes key quantitative data.
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Property Value Source

Molecular Formula C₈H₁₆ [2]

Molecular Weight 112.21 g/mol [2][3]

Appearance Colorless liquid [1][2]

Boiling Point 120 °C [2][4]

Melting Point -103.01 °C (estimate) [2]

Flash Point 10.4 °C (50.7 °F) [3]

Density 0.73 g/cm³ [2]

Vapor Pressure 19.7 mm Hg [5]

Solubility

Insoluble in water; Soluble in

organic solvents like alcohol,

acetone, and ether.

[1][2]

Hazard Summary: 2-Ethyl-1-hexene is a highly flammable liquid and vapor.[6][7] It is a skin

and eye irritant and may be toxic by ingestion and inhalation.[1][5][6]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are non-negotiable when handling 2-Ethyl-1-
hexene. The following PPE is mandatory to prevent exposure:

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes.[4][8]

Hand Protection: Chemical-resistant gloves, such as butyl rubber or nitrile gloves, are

required.[8][9] Gloves must be inspected before each use and replaced if signs of

degradation appear.[8]

Skin and Body Protection: A flame-resistant lab coat or impervious clothing should be worn

to protect the skin.[8] In situations with a higher risk of splashing, additional protective

clothing may be necessary.
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Respiratory Protection: Handling should occur in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of vapors.[8][9] If ventilation is inadequate, a

properly fitted air-purifying or air-fed respirator is necessary.[9]

Experimental Protocol: Safe Handling of 2-Ethyl-1-
hexene
This protocol outlines the procedural steps for the safe handling of 2-Ethyl-1-hexene in a

laboratory setting.

1. Preparation and Precautionary Measures:

Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[9]
Work should be conducted within a certified chemical fume hood.
Remove all potential ignition sources from the work area, as the substance is highly
flammable.[4][8] This includes open flames, hot surfaces, and spark-producing equipment.[4]
[8]
Use non-sparking tools and explosion-proof equipment.[7][8]
Ground and bond containers and receiving equipment to prevent static discharge.[4][7]

2. Handling and Use:

Wear the appropriate PPE as detailed above.
Dispense the chemical carefully to avoid splashing.
Keep the container tightly closed when not in use to minimize vapor release.[4][6][8]
Avoid contact with skin and eyes.[8]
Do not breathe in the vapors.[9]

3. Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[4]
[8][9]
Keep containers tightly sealed and store them in a segregated and approved area.[9]
Cylinders should be stored upright and firmly secured.[9]

4. First Aid Measures:
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In case of skin contact: Immediately remove all contaminated clothing and rinse the affected
area with plenty of water.[4][8] If skin irritation occurs, seek medical attention.[4][8]
In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[8][9] Remove contact lenses if
present and easy to do.[9] Seek medical attention.[9]
If inhaled: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[9] If not breathing or if breathing is irregular, provide artificial respiration or oxygen
by trained personnel.[9] Seek medical attention if adverse health effects persist or are
severe.[9]
If ingested: Do NOT induce vomiting.[10] Rinse the mouth with water and seek immediate
medical attention or call a poison control center.[8]

Spill Management Workflow
In the event of a spill, a clear and immediate response is crucial. The following diagram outlines

the necessary steps.
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Chemical Spill Response Workflow for 2-Ethyl-1-hexene

Immediate Response

Assessment & Containment

Cleanup & Disposal

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Assess Spill Size and Risk

Remove All Ignition Sources

Ensure Proper Ventilation

Contain Spill with Absorbent Material

Don Appropriate PPE

Clean Up Spill with Non-Sparking Tools

Collect Waste in a Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a 2-Ethyl-1-hexene spill.
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Disposal Plan
The disposal of 2-Ethyl-1-hexene and any contaminated materials must be handled as

hazardous waste.

Waste Collection: Collect waste 2-Ethyl-1-hexene and any spill cleanup materials in a

suitable, sealed, and properly labeled container.[8]

Regulatory Compliance: Dispose of the contents and the container in accordance with all

local, regional, national, and international regulations.[4][8] It is imperative to consult with

your institution's environmental health and safety (EHS) department to ensure compliance

with all applicable laws.

Prohibited Disposal: Do not dispose of 2-Ethyl-1-hexene down the drain or into the

environment.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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